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Compound of Interest

Compound Name: 2-Benzyloxybenzyl alcohol

Cat. No.: B1265460

An In-depth Technical Guide to the Safety and Handling of 2-Benzyloxybenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
Benzyloxybenzyl alcohol (CAS No: 3381-87-1). The following sections detail hazard
identification, protective measures, emergency procedures, and toxicological data to ensure its
safe use in a laboratory and research environment.

Hazard Identification and Classification

There are conflicting classifications regarding the hazards of 2-Benzyloxybenzyl alcohol.
Some suppliers classify it as not a hazardous substance or mixture under Regulation (EC) No
1272/2008.[1] However, other sources indicate that it may cause skin irritation (H315), serious
eye irritation (H319), and respiratory irritation (H335).[2]

Given this discrepancy, it is prudent to handle 2-Benzyloxybenzyl alcohol with a degree of
caution, adhering to the more stringent safety precautions outlined in this guide. The substance
is intended for laboratory use only.[3][4]

Precautionary Statements:
e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

e P264: Wash skin thoroughly after handling.[2]
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e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Physical and Chemical Properties

The table below summarizes the known physical and chemical properties of 2-
Benzyloxybenzyl alcohol.

Property Value Reference
CAS Number 3381-87-1 [1]12113]
Molecular Formula C14H1402 [5]
Molecular Weight 214.26 g/mol [3]
Appearance Pale Yellow Solid [3]

Purity 97% [3]

Toxicological Information

The toxicological properties of 2-Benzyloxybenzyl alcohol have not been fully investigated.[6]
[7] No specific quantitative data, such as LD50 values, are available for this compound. It is not
listed as a known or anticipated carcinogen by NTP, IARC, ACGIH, or OSHA.[6]

For context, below is the toxicity data for the related compound, Benzyl Alcohol (CAS No: 100-
51-6). It is important to note that this data is not for 2-Benzyloxybenzyl alcohol and should be
used for reference purposes only.

Compound Test Value Reference
Benzyl Alcohol Oral LD50 (rat) 1230 mg/kg [8]
Benzyl Alcohol LD50 (mice, 4-hour) 1000 mg/kg [9]
Benzyl Alcohol LD50 (mice, 7-day) 650 mg/kg [9]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimizing risk.

Handling:

Handle in a well-ventilated place and, if necessary, use a local exhaust ventilation system.[1]

[5]
e Avoid contact with skin, eyes, and clothing.[1][6]
e Avoid the formation of dust and aerosols.[5]
e Wash hands and face thoroughly after handling.[1][6]
e Do not eat, drink, or smoke when using this product.[6]
o Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]
Storage:
o Keep containers tightly closed.[1][5][6]
o Store in a cool, dry, and well-ventilated area away from incompatible substances.[5][6][10]
e Some sources recommend storing under an inert gas.[1]

» Opened containers must be carefully resealed and kept upright to prevent leakage.[10]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
Benzyloxybenzyl alcohol.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[5]

» Skin Protection: Handle with chemical-impermeable gloves that have been inspected prior to
use.[5][6] Wear fire/flame resistant and impervious clothing.[5]
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o Respiratory Protection: If ventilation is inadequate, wear a suitable respirator.

Diagram 1: Personal Protective Equipment Workflow
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Diagram 1: PPE Selection Workflow

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

o General Advice: Move out of the dangerous area and consult a physician. Show them the
Safety Data Sheet.[2][6]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[2][5]

¢ In Case of Skin Contact: Take off all contaminated clothing immediately. Wash off with soap
and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.[2][5]
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e In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. If eye irritation persists, get
medical advice.[2][5][7]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[5]
o Specific Hazards: Carbon oxides may be generated during a fire.[2]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[2][5]

Accidental Release:

e Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away. Ensure adequate ventilation and remove all sources of ignition.[2][6]

e Environmental Precautions: Prevent the chemical from entering drains, waterways, or soil.[5]

[6]

o Containment and Cleaning Up: Sweep up or vacuum the spillage and collect it in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[2][5]
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Diagram 2: Chemical Spill Response Workflow
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Diagram 2: Chemical Spill Response Workflow
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Experimental Protocols for Safety Data

Detailed experimental protocols for determining the toxicological and physical hazard
properties of 2-Benzyloxybenzyl alcohol are not provided in standard Safety Data Sheets.
These properties are typically determined using standardized methodologies established by
organizations such as the Organisation for Economic Co-operation and Development (OECD)
or the National Institute for Occupational Safety and Health (NIOSH).

For example, acute oral toxicity (LD50) is often determined using OECD Test Guideline 423,
which involves administering the substance to fasted animals and observing them for a set
period for signs of toxicity and mortality. Skin and eye irritation studies generally follow OECD
Guidelines 404 and 405, respectively, which involve applying the substance to the skin or eyes
of test animals and grading the resulting irritation over time. Flash point is determined using
standardized apparatus and methods like the Pensky-Martens closed-cup test (ASTM D93).

Researchers requiring detailed experimental data would need to consult specialized
toxicological studies or commission testing from a certified laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Benzyloxybenzyl alcohol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265460#2-benzyloxybenzyl-alcohol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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